molecular formula C9H19N5OSi B8669675 3-amino-N-(triethylsilyl)-1H-1,2,4-triazole-5-carboxamide CAS No. 1207755-05-2

3-amino-N-(triethylsilyl)-1H-1,2,4-triazole-5-carboxamide

Cat. No.: B8669675
CAS No.: 1207755-05-2
M. Wt: 241.37 g/mol
InChI Key: MDZQXVMYUHBZRA-UHFFFAOYSA-N
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Description

3-amino-N-(triethylsilyl)-1H-1,2,4-triazole-5-carboxamide is a useful research compound. Its molecular formula is C9H19N5OSi and its molecular weight is 241.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1207755-05-2

Molecular Formula

C9H19N5OSi

Molecular Weight

241.37 g/mol

IUPAC Name

3-amino-N-triethylsilyl-1H-1,2,4-triazole-5-carboxamide

InChI

InChI=1S/C9H19N5OSi/c1-4-16(5-2,6-3)14-8(15)7-11-9(10)13-12-7/h4-6H2,1-3H3,(H,14,15)(H3,10,11,12,13)

InChI Key

MDZQXVMYUHBZRA-UHFFFAOYSA-N

Canonical SMILES

CC[Si](CC)(CC)NC(=O)C1=NC(=NN1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 3-amino-1H-1,2,4-triazole-5-carboxamide (103 mg, 0.810 mol) in 1,2-dichloroethane (1.62 mL) treated at room temperature with 2,6-lutidine (283 μL, 2.43 mmol) and triethylsilyl trifluoromethanesulfonate (458 μL, 2.03 mmol). After 22 hours the reaction was heated at 50° C. and after 1.5 hours of heating the reaction was allowed to cool to room temperature. The reaction mixture was diluted with ethyl acetate (20 mL) and washed with water (25 mL), dried over magnesium sulfate, filtered, and evaporated to an oil which was flash chromatographed (silica gel, 0-10% ethyl acetate:hexane) to give the title compound as a white solid (130 mg).
Quantity
103 mg
Type
reactant
Reaction Step One
Quantity
1.62 mL
Type
solvent
Reaction Step One
Quantity
283 μL
Type
reactant
Reaction Step Two
Quantity
458 μL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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